molecular formula C52H56N4O12+2 B12509642 Bis(malachite green cation); tris(oxalic acid)

Bis(malachite green cation); tris(oxalic acid)

Cat. No.: B12509642
M. Wt: 929.0 g/mol
InChI Key: CNYGFPPAGUCRIC-UHFFFAOYSA-N
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Description

Bis(malachite green cation); tris(oxalic acid) is a complex compound that combines the properties of malachite green, a triphenylmethane dye, with oxalic acid, a dicarboxylic acid. Malachite green is widely used as a biological stain and dye, while oxalic acid is known for its reducing properties and use in various industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of bis(malachite green cation); tris(oxalic acid) involves the reaction of malachite green with oxalic acid under controlled conditions. The process typically requires the dissolution of malachite green in an appropriate solvent, followed by the addition of oxalic acid. The reaction is carried out at a specific pH and temperature to ensure the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions in reactors where precise control of temperature, pH, and concentration is maintained. The product is then purified through crystallization or other separation techniques to obtain a high-purity compound suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Bis(malachite green cation); tris(oxalic acid) undergoes several types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include iron(III) ions for oxidation and various acids or bases to control the pH of the reaction medium. The conditions typically involve specific temperatures and concentrations to achieve the desired reaction outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation by iron(III) ions can lead to the formation of different oxidation states of the compound .

Scientific Research Applications

Mechanism of Action

The mechanism of action of bis(malachite green cation); tris(oxalic acid) involves its interaction with molecular targets through various pathways. For example, in biological staining, the compound binds to specific cellular components, allowing for visualization under a microscope. In chemical reactions, it may act as an electron donor or acceptor, facilitating redox reactions .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Bis(malachite green cation); tris(oxalic acid) is unique due to its combination of malachite green and oxalic acid, providing a distinct set of properties that make it suitable for specific applications in staining, dyeing, and chemical reactions .

Properties

Molecular Formula

C52H56N4O12+2

Molecular Weight

929.0 g/mol

IUPAC Name

[4-[[4-(dimethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;oxalic acid

InChI

InChI=1S/2C23H25N2.3C2H2O4/c2*1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4;3*3-1(4)2(5)6/h2*5-17H,1-4H3;3*(H,3,4)(H,5,6)/q2*+1;;;

InChI Key

CNYGFPPAGUCRIC-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O

Origin of Product

United States

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